Cas no 2680684-88-0 (benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate)

• Product Name: benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate
• CAS No: 2680684-88-0
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 5632166
• PubChem ID: 165929952
• Update Time: 2025-05-21

benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680684-88-0
• benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate
• EN300-28292667

• Inchi： 1S/C19H23NO3/c1-19(22,14-16-8-4-2-5-9-16)12-13-20-18(21)23-15-17-10-6-3-7-11-17/h2-11,22H,12-15H2,1H3,(H,20,21)
• InChI Key： QFKITKMZNDOTIE-UHFFFAOYSA-N
• SMILES： OC(C)(CC1C=CC=CC=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate

Comprehensive Overview of Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate (CAS No. 2680684-88-0)

Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate, with the CAS number 2680684-88-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in medicinal chemistry and drug development. The unique structural features of this molecule, including the hydroxy and phenyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for carbamate-based compounds has surged due to their applications in drug discovery and therapeutic agents. Researchers are particularly interested in Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate for its potential role in modulating enzymatic activity and its use as a building block for more complex pharmaceuticals. The compound's CAS No. 2680684-88-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in the scientific community.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate aligns with these principles, as researchers explore eco-friendly methods for its production. The compound's hydroxy group offers opportunities for further functionalization, making it a versatile candidate for structure-activity relationship (SAR) studies. This adaptability is crucial for designing new drugs with improved efficacy and reduced side effects.

The pharmaceutical industry is increasingly leveraging AI-driven drug design and computational chemistry to accelerate the discovery of novel therapeutics. Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate has been a subject of interest in these computational studies due to its potential interactions with biological targets. Searches for "carbamate derivatives in drug design" and "CAS 2680684-88-0 applications" have spiked, highlighting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential role in neuroprotective agents. With the rising prevalence of neurodegenerative diseases, scientists are exploring molecules like Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate for their ability to cross the blood-brain barrier and exhibit therapeutic effects. The phenylbutyl moiety in its structure is particularly noteworthy, as it is often associated with enhanced bioavailability and target specificity.

From a synthetic perspective, Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate is often synthesized via carbamate coupling reactions, which are well-documented in organic chemistry literature. The compound's CAS No. 2680684-88-0 is frequently referenced in patents and research papers, underscoring its importance as a chemical intermediate. Researchers are also investigating its stability under various conditions, which is critical for its storage and handling in industrial settings.

In conclusion, Benzyl N-(3-hydroxy-3-methyl-4-phenylbutyl)carbamate (CAS No. 2680684-88-0) is a compound of significant scientific and industrial interest. Its applications span drug discovery, green chemistry, and neuroprotection, making it a focal point for ongoing research. As the demand for innovative pharmaceuticals grows, this compound is poised to play a pivotal role in the development of next-generation therapeutics.